Cas no 1142191-71-6 (2-Chloro-4-iodonicotinaldehyde oxime)

• Product Name: 2-Chloro-4-iodonicotinaldehyde oxime
• CAS No: 1142191-71-6
• MF: C₆H₄ClIN₂O
• MW: 282.466232299805
• MDL: MFCD11857705
• CID: 1072249
• PubChem ID: 329771623
• Update Time: 2025-06-11

2-Chloro-4-iodonicotinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodonicotinaldehyde oxime
• (NE)-N-[(2-chloro-4-iodopyridin-3-yl)methylidene]hydroxylamine
• AKOS015850123
• 2-Chloro-4-iodonicotinaldehyde oxime, AldrichCPR
• A909462
• (E)-N-[(2-chloro-4-iodopyridin-3-yl)methylidene]hydroxylamine
• 2-Chloro-4-iodonicotinaldehydeoxime
• 1142191-71-6
• 97% pound mixture of isomers pound(c)
• MFCD11857705

• MDL： MFCD11857705
• Inchi： 1S/C6H4ClIN2O/c7-6-4(3-10-11)5(8)1-2-9-6/h1-3,11H/b10-3+
• InChI Key： ABKINKACNRUTLY-XCVCLJGOSA-N
• SMILES： IC1C=CN=C(C=1/C=N/O)Cl

Computed Properties

• Exact Mass: 281.90600
• Monoisotopic Mass: 281.90569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.48000
• LogP: 2.14770

2-Chloro-4-iodonicotinaldehyde oxime Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ

Additional information on 2-Chloro-4-iodonicotinaldehyde oxime

Professional Introduction to 2-Chloro-4-iodonicotinaldehyde oxime (CAS No. 1142191-71-6)

2-Chloro-4-iodonicotinaldehyde oxime, with the chemical formula C₇H₆ClIN₂O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1142191-71-6, has garnered attention due to its versatile applications in the development of novel pharmaceutical agents and synthetic intermediates. The unique structural features of this molecule, particularly the presence of both chloro and iodine substituents on a nicotinaldehyde backbone, make it a valuable scaffold for further chemical modifications and functionalization.

The synthesis of 2-Chloro-4-iodonicotinaldehyde oxime involves a series of well-defined chemical reactions that highlight the compound's reactivity and synthetic potential. The process typically begins with the selective halogenation of nicotinaldehyde, followed by the introduction of an oxime group. This synthetic route underscores the importance of regioselectivity and reaction conditions in achieving the desired product with high yield and purity. The presence of both chloro and iodine atoms on the same aromatic ring introduces a layer of complexity that necessitates careful control over reaction parameters to avoid unwanted side products.

Recent advancements in the field of medicinal chemistry have demonstrated the utility of 2-Chloro-4-iodonicotinaldehyde oxime as a key intermediate in the synthesis of biologically active molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting various enzymatic pathways relevant to human health. The halogenated aromatic system provides a rich platform for further derivatization, allowing chemists to explore diverse structural motifs that can enhance binding affinity and selectivity. This has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

In particular, studies have focused on the potential application of 2-Chloro-4-iodonicotinaldehyde oxime in the development of anticancer agents. The combination of chloro and iodine substituents on the nicotinaldehyde core suggests that this compound may exhibit inhibitory activity against kinases and other enzymes involved in tumor growth and progression. Preliminary computational studies have indicated that these structural features can be optimized to improve drug-like properties such as solubility, metabolic stability, and cell membrane permeability. These findings are particularly encouraging given the increasing demand for targeted therapies in oncology.

The role of 2-Chloro-4-iodonicotinaldehyde oxime in medicinal chemistry extends beyond its use as a synthetic intermediate. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, makes it an attractive building block for constructing more complex molecular architectures. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions on the nicotinaldehyde backbone, thereby expanding the chemical space available for drug discovery. Such modifications can lead to novel pharmacophores with enhanced therapeutic profiles.

Moreover, the oxime functional group in 2-Chloro-4-iodonicotinaldehyde oxime offers additional opportunities for chemical manipulation. Oximes are known to participate in various transformations, including metal coordination and redox reactions, which can be exploited in catalytic processes or for designing responsive materials. This versatility makes this compound a valuable asset in both academic research and industrial applications where innovative synthetic strategies are required.

The growing interest in halogenated aromatic compounds like 2-Chloro-4-iodonicotinaldehyde oxime is also driven by their potential applications in materials science. Halogens can influence electronic properties and reactivity, making these compounds suitable for use in organic electronics, liquid crystals, and other advanced materials. Research has shown that subtle changes in halogen substitution patterns can significantly alter material properties, leading to breakthroughs in areas such as optoelectronics and nanotechnology.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 2-Chloro-4-iodonicotinaldehyde oxime. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process, enabling researchers to rapidly identify promising candidates for further development. This synergy between experimental synthesis and computational modeling has been instrumental in advancing our knowledge of this compound's potential applications.

In conclusion, 2-Chloro-4-iodonicotinaldehyde oxime (CAS No. 1142191-71-6) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals and advanced materials. Its unique combination of functional groups provides a rich platform for synthetic exploration, while its biological relevance underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academia and industry.